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Compound of Interest

Compound Name:
6-Bromo-2-methylpyrazolo[1,5-

a]pyrimidine

Cat. No.: B1285317 Get Quote

CAS Number: 916256-65-0

For the Attention of Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 6-Bromo-2-methylpyrazolo[1,5-
a]pyrimidine, a heterocyclic compound of significant interest in medicinal chemistry. This

document consolidates available data on its synthesis, chemical properties, and potential

biological applications, with a focus on its role as a scaffold for kinase inhibitors.

Chemical Properties and Data
Quantitative data for 6-Bromo-2-methylpyrazolo[1,5-a]pyrimidine and its closely related

derivatives are summarized below.

Property Value Source

CAS Number 916256-65-0 N/A

Molecular Formula C₈H₆BrN₃ N/A

Molecular Weight 224.06 g/mol N/A

Appearance Yellow solid[1] ChemicalBook[1]
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Note: Specific spectroscopic data (NMR, IR, Mass Spectrometry) for 6-Bromo-2-
methylpyrazolo[1,5-a]pyrimidine is not readily available in public literature. However, spectral

data for derivatives, such as 6-Bromo-2-methylpyrazolo[1,5-a]pyrimidine-3-carbonitrile, are

accessible through commercial suppliers and can provide reference points for characterization.

[2]

Synthesis and Experimental Protocols
The pyrazolo[1,5-a]pyrimidine core is a versatile scaffold, and several synthetic strategies have

been developed for its construction, including cyclization, condensation, and three-component

reactions.[3]

General Synthesis of the Pyrazolo[1,5-a]pyrimidine Core
A common and efficient method for the synthesis of the pyrazolo[1,5-a]pyrimidine scaffold

involves the cyclocondensation of a 3-aminopyrazole derivative with a β-dicarbonyl compound

or a synthetic equivalent. This approach allows for the introduction of various substituents on

the resulting bicyclic system. Microwave-assisted synthesis has been shown to be an effective

green chemistry approach for these transformations.

Experimental Workflow: General Pyrazolo[1,5-a]pyrimidine Synthesis
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Reactants

Reaction Conditions

Product

3-Aminopyrazole Derivative

Solvent (e.g., Acetic Acid)
Heat or Microwave Irradiation

β-Dicarbonyl Compound

Pyrazolo[1,5-a]pyrimidine

6-Bromo-2-methyl-
pyrazolo[1,5-a]pyrimidine

Palladium Catalyst
(e.g., Pd(PPh₃)₄)

Aryl/Heteroaryl
Boronic Acid

6-Aryl/Heteroaryl-2-methyl-
pyrazolo[1,5-a]pyrimidine

Base
(e.g., K₃PO₄)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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